Cas no 954268-73-6 (3-Cyclopropyl-6-(Thiophen-2-Yl)-1,2Oxazolo5,4-BPyridine-4-Carboxylic Acid)

3-Cyclopropyl-6-(thiophen-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid is a heterocyclic compound featuring a fused oxazolopyridine core with cyclopropyl and thiophene substituents. Its unique structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The carboxylic acid moiety enhances solubility and provides a functional handle for further derivatization. The thiophene and cyclopropyl groups may contribute to improved binding affinity and metabolic stability in drug design applications. This compound is of interest for researchers exploring novel pharmacophores, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined structure allows for systematic structure-activity relationship studies.

3-Cyclopropyl-6-(Thiophen-2-Yl)-1,2Oxazolo5,4-BPyridine-4-Carboxylic Acid structure

954268-73-6 structure

Product Name:3-Cyclopropyl-6-(Thiophen-2-Yl)-1,2Oxazolo5,4-BPyridine-4-Carboxylic Acid

CAS No:954268-73-6

MF:C₁₄H₁₀N₂O₃S

MW:286.305801868439

CID:5706238

PubChem ID:16791252

Update Time:2025-05-28

3-Cyclopropyl-6-(Thiophen-2-Yl)-1,2Oxazolo5,4-BPyridine-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- AKOS000145534
- Z240124110
- CS-0251575
- 3-cyclopropyl-6-thiophen-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
- 3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylicacid
- 954268-73-6
- EN300-55243
- 3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
- 3-Cyclopropyl-6-thiophen-2-yl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
- Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(2-thienyl)-
- 3-Cyclopropyl-6-(Thiophen-2-Yl)-1,2Oxazolo5,4-BPyridine-4-Carboxylic Acid
- Inchi： 1S/C14H10N2O3S/c17-14(18)8-6-9(10-2-1-5-20-10)15-13-11(8)12(16-19-13)7-3-4-7/h1-2,5-7H,3-4H2,(H,17,18)
- InChI Key： PDWNCPRTWRQPJU-UHFFFAOYSA-N
- SMILES： C12ON=C(C3CC3)C1=C(C(O)=O)C=C(C1SC=CC=1)N=2

Computed Properties

Exact Mass: 286.04121336g/mol
Monoisotopic Mass: 286.04121336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 105Å²

Experimental Properties

Density: 1.522±0.06 g/cm3(Predicted)
Melting Point: 248 °C
Boiling Point: 531.2±50.0 °C(Predicted)
pka: 1.89±0.50(Predicted)

3-Cyclopropyl-6-(Thiophen-2-Yl)-1,2Oxazolo5,4-BPyridine-4-Carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C999593-10mg	3-Cyclopropyl-6-(Thiophen-2-Yl)-[1,2]Oxazolo[5,4-B]Pyridine-4-Carboxylic Acid	954268-73-6		10mg	$ 50.00	2022-06-06
TRC	C999593-50mg	3-Cyclopropyl-6-(Thiophen-2-Yl)-[1,2]Oxazolo[5,4-B]Pyridine-4-Carboxylic Acid	954268-73-6		50mg	$ 160.00	2022-06-06
TRC	C999593-100mg	3-Cyclopropyl-6-(Thiophen-2-Yl)-[1,2]Oxazolo[5,4-B]Pyridine-4-Carboxylic Acid	954268-73-6		100mg	$ 250.00	2022-06-06
Chemenu	CM482623-1g	3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid	954268-73-6	95%+	1g	$759	2024-07-18
Enamine	EN300-55243-0.05g	3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid	954268-73-6	95.0%	0.05g	$135.0	2025-03-21
Enamine	EN300-55243-0.1g	3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid	954268-73-6	95.0%	0.1g	$202.0	2025-03-21
Enamine	EN300-55243-0.25g	3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid	954268-73-6	95.0%	0.25g	$289.0	2025-03-21
Enamine	EN300-55243-0.5g	3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid	954268-73-6	95.0%	0.5g	$480.0	2025-03-21
Enamine	EN300-55243-1.0g	3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid	954268-73-6	95.0%	1.0g	$614.0	2025-03-21
Enamine	EN300-55243-2.5g	3-cyclopropyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid	954268-73-6	95.0%	2.5g	$1202.0	2025-03-21